Cas no 1245806-43-2 (6-oxabicyclo[3.1.0]hexane-3-carboxylic Acid)

• Product Name: 6-oxabicyclo[3.1.0]hexane-3-carboxylic Acid
• CAS No: 1245806-43-2
• MF: C₆H₈O₃
• MW: 128.125922203064
• MDL: MFCD17976829
• CID: 1216231
• PubChem ID: 45382263
• Update Time: 2025-10-29

6-oxabicyclo[3.1.0]hexane-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-oxabicyclo[3.1.0]hexane-3-carboxylic Acid
• SCHEMBL1866352
• DB-341879
• 6-oxa-bicyclo[3.1.0]hexane-3-carboxylic acid
• AKOS015919092
• 6-oxa-bicyclo[3.1.0]hexane-3-carboxylicacid
• 1245806-43-2

• MDL： MFCD17976829
• Inchi： 1S/C6H8O3/c7-6(8)3-1-4-5(2-3)9-4/h3-5H,1-2H2,(H,7,8)
• InChI Key： QEFYDLPFNRPJAQ-UHFFFAOYSA-N
• SMILES： O1C2CC(C(=O)O)CC12

Computed Properties

• Exact Mass: 128.04734
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 6-oxabicyclo[3.1.0]hexane-3-carboxylic Acid

Introduction to 6-oxabicyclo[3.1.0]hexane-3-carboxylic Acid (CAS No: 1245806-43-2)

6-oxabicyclo[3.1.0]hexane-3-carboxylic acid is a structurally unique heterocyclic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its intriguing scaffold and potential biological activities. This compound, identified by the chemical identifier CAS No: 1245806-43-2, belongs to the class of bicyclic oxoacids, which are known for their diverse applications in synthetic chemistry and drug development. The presence of a fused oxygen atom within the bicyclic framework imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The molecular structure of 6-oxabicyclo[3.1.0]hexane-3-carboxylic acid consists of a six-membered oxygen-containing ring connected to a five-membered carbon ring, with a carboxylic acid functional group at the 3-position. This arrangement creates a rigid, three-dimensional conformation that can influence interactions with biological targets. The compound’s stability under various conditions and its ability to undergo further functionalization make it a versatile building block in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of bicyclic oxoacids like 6-oxabicyclo[3.1.0]hexane-3-carboxylic acid. Researchers have been investigating its possible applications in the development of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The unique structural features of this compound, including its rigid bicyclic core and the presence of a carboxylic acid group, suggest that it may interact with biological receptors or enzymes in ways that differ from traditional linear molecules.

One of the most compelling aspects of 6-oxabicyclo[3.1.0]hexane-3-carboxylic acid is its potential as a scaffold for drug discovery. The bicyclic structure provides a stable platform that can be modified through various chemical reactions, allowing researchers to tailor its properties for specific biological targets. For instance, the carboxylic acid group can be used to form esters or amides, which are common pharmacophores in drug design. Additionally, the oxygen atom within the ring can participate in hydrogen bonding interactions, further enhancing the compound’s binding affinity to biological targets.

Recent studies have begun to explore the synthetic pathways for producing 6-oxabicyclo[3.1.0]hexane-3-carboxylic acid on an industrial scale. The synthesis of complex heterocyclic compounds often presents challenges due to their intricate structures, but advances in catalytic methods and asymmetric synthesis have made it possible to produce such compounds with high yields and purity. These advancements are crucial for enabling further research and development into potential therapeutic applications.

The biological activity of 6-oxabicyclo[3.1.0]hexane-3-carboxylic acid has been examined in several preclinical studies. Researchers have found that derivatives of this compound exhibit promising effects on enzymes and receptors involved in pain signaling, inflammation, and neuroprotection. For example, certain analogs have shown inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest that 6-oxabicyclo[3.1.0]hexane-3-carboxylic acid could serve as a lead compound for developing new therapeutic agents.

The pharmacokinetic properties of 6-oxabicyclo[3.1.0]hexane-3-carboxylic acid are also being studied to understand how it behaves within biological systems. Factors such as solubility, metabolic stability, and distribution play critical roles in determining a drug’s efficacy and safety profile. Preliminary data indicate that this compound has favorable solubility characteristics and moderate metabolic stability, which are important attributes for a potential drug candidate.

In conclusion,6-oxabicyclo[3.1.0]hexane-3-carboxylic acid (CAS No: 1245806-43-2) represents a promising area of research in medicinal chemistry due to its unique structural features and potential biological activities。 Its rigid bicyclic framework and functionalizable carboxylic acid group make it an attractive scaffold for developing novel therapeutic agents。 As research continues to uncover new synthetic methods and pharmacological applications， this compound is poised to play an important role in future drug discovery efforts。